Cas no 774582-60-4 (1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)-)

• Product Name: 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)-
• CAS No: 774582-60-4
• MF: C₁₅H₁₃BrN₂O
• MW: 317.180522680283
• MDL: MFCD26391173
• CID: 536039
• PubChem ID: 67220214
• Update Time: 2025-05-22

1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)-
• 6-bromo-2-methyl-4-phenylmethoxy-1H-benzimidazole
• 7-(benzyloxy)-5-bromo-2-methyl-1H-benzo[d]imidazole
• ONDQRDYJQDWXIJ-UHFFFAOYSA-N
• SCHEMBL1942332
• A936968
• 4-benzyloxy-6-bromo-2-methyl-1H-benzoimidazole
• 4-(Benzyloxy)-6-bromo-2-methyl-1H-benzimidazole
• DTXSID00736635
• 6-Bromo-2-methyl-4-[(phenylmethyl)oxy]-1H-benzimidazole
• SY264649
• CS-0093625
• 7-(Benzyloxy)-5-bromo-2-methylbenzimidazole
• 774582-60-4
• MFCD26391173
• 4-Benzyloxy-6-bromo-2-methyl-1H-benzimidazole

• MDL： MFCD26391173
• Inchi： 1S/C15H13BrN2O/c1-10-17-13-7-12(16)8-14(15(13)18-10)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： ONDQRDYJQDWXIJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)NC(C)=N2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.02113g/mol
• Monoisotopic Mass: 316.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.9Ų

Additional information on 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)-

1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)-: A Comprehensive Overview

1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)-, also known by its CAS number 774582-60-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, catalysis, and electronic materials. The structure of this compound features a benzimidazole core with specific substituents: a bromine atom at the 6-position, a methyl group at the 2-position, and a phenylmethoxy group at the 4-position. These substituents play a crucial role in determining its chemical reactivity, stability, and potential applications.

The synthesis of 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)- typically involves multi-step organic reactions. One common approach is the condensation of o-phenylenediamine derivatives with aldehydes or ketones under acidic conditions. The introduction of the bromine substituent can be achieved through electrophilic aromatic substitution or via radical bromination methods. The phenylmethoxy group is often introduced through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. The methyl group at the 2-position can be introduced during the initial stages of synthesis or through subsequent alkylation reactions.

Recent studies have highlighted the potential of 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)- as a precursor for advanced functional materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). The bromine substituent in this compound serves as an effective coordinating group for metal ions, enabling the formation of highly porous and stable MOF structures. These materials exhibit exceptional gas adsorption capabilities and have shown promise in applications such as carbon capture and separation technologies.

In addition to its role in materials science, 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)- has also been investigated for its potential in drug discovery. Benzimidazoles are known for their ability to act as scaffolds for bioactive molecules due to their structural versatility and ability to form hydrogen bonds. The phenylmethoxy group in this compound introduces additional hydrophilicity, which can enhance its bioavailability and interaction with biological targets. Recent studies have focused on its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The unique electronic properties of 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)- make it an attractive candidate for applications in optoelectronics. The benzimidazole core exhibits strong absorption in the visible region of the spectrum, which can be further tuned by modifying the substituents. Researchers have explored its use as a light-harvesting material in dye-sensitized solar cells (DSSCs). The bromine substituent enhances the electron-withdrawing effect, improving charge separation efficiency and overall device performance.

The stability and reactivity of 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)- under various conditions have been extensively studied to understand its behavior in different chemical environments. Thermal analysis has shown that this compound exhibits good thermal stability up to moderate temperatures, making it suitable for applications that require heat resistance. However, it is susceptible to oxidative degradation under harsh conditions, which limits its use in certain high-energy environments.

In conclusion, 1H-Benzimidazole, 6-bromo-2-methyl-4-(phenylmethoxy)-, with its CAS number 774582-60-4, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for advancing research in materials science, drug discovery, and optoelectronics. As research continues to uncover new properties and applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.